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Compound of Interest

Compound Name: 3-Ethylpyridine

Cat. No.: B110496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Ethylpyridine, with a specific focus on its boiling point and solubility. The information is
compiled from various scientific sources to ensure accuracy and relevance for research and
development applications.

Quantitative Physical Properties

The following tables summarize the reported values for the boiling point and solubility of 3-
Ethylpyridine.

Table 1: Boiling Point of 3-Ethylpyridine

Boiling Point (°C) Pressure (mm Hg) Source(s)
166 - 168 Not Specified [1]

166.0 762 2]

163 - 166 Not Specified [31141[5][6]
165 Not Specified [7]

150.4 Not Specified [8]
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Table 2: Solubility of 3-Ethylpyridine

Solubility Quantitative .

Solvent L Conditions Source(s)
Description Value

Water Slightly Soluble - Not Specified [L11121161[719]

Water - 370 mg/mL 196 °C [2][10]

Water - 270.1 g/L 196 °C [5]
Miscible / Freely -

Ethanol - Not Specified [1112161I91
Soluble

) Miscible / Freely N

Diethyl Ether - Not Specified [11161[9]
Soluble

Acetone Miscible - Not Specified [1]

Chloroform Soluble - Not Specified [8]

Benzene Soluble - Not Specified [8]

Toluene Soluble - Not Specified [8]

Experimental Protocols

Detailed experimental protocols specifically for the determination of the boiling point and

solubility of 3-Ethylpyridine are not readily available in the reviewed literature. However, this

section outlines generalized, standard laboratory procedures for determining these physical

properties for liquid organic compounds.

2.1. Determination of Boiling Point

A common and effective method for determining the boiling point of a small quantity of a liquid
is the Thiele tube method.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. At this temperature, the liquid undergoes bulk vaporization.

Apparatus:
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Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample vial (e.g., a small test tube)

Heat-resistant rubber band or wire to attach the sample vial and thermometer
Heating source (e.g., Bunsen burner or heating mantle)

High-boiling point mineral oil

Procedure:

A small amount of the 3-Ethylpyridine sample is placed into the sample vial.
A capillary tube, sealed at one end, is placed open-end down into the sample.

The sample vial is attached to a thermometer. The bulb of the thermometer should be level
with the sample.

The thermometer and vial assembly are placed in a Thiele tube containing mineral oil,
ensuring the sample is below the oil level.

The side arm of the Thiele tube is gently heated. This design allows for even heat distribution
by convection.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Upon reaching the boiling point of 3-Ethylpyridine, a rapid and continuous stream of
bubbles will emerge from the capillary tube as the vapor pressure of the sample overcomes
the external pressure.

The heat source is removed, and the apparatus is allowed to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid is
just drawn back into the capillary tube.

2.2. Determination of Solubility

The shake-flask method is a conventional and reliable technique for determining the solubility
of a substance in a particular solvent.

Principle: This method establishes a state of equilibrium between the dissolved and
undissolved solute at a specific temperature. The concentration of the solute in the saturated
solution is then measured to determine its solubility.

Apparatus:

» Aflask with a tight-fitting stopper (e.g., a screw-cap Erlenmeyer flask)
o Athermostatically controlled shaker or water bath

e Analytical balance

« Filtration apparatus (e.g., syringe filters)

e A suitable analytical instrument for concentration measurement (e.g., UV-Vis
spectrophotometer, GC, HPLC)

Procedure:

e An excess amount of 3-Ethylpyridine is added to a known volume of the solvent (e.g.,
water, ethanol) in the flask. The excess solid ensures that a saturated solution is formed.

o The flask is sealed and placed in a thermostatically controlled shaker or water bath set to the
desired temperature.

e The mixture is agitated for a prolonged period (typically 24-48 hours) to ensure that
equilibrium is reached.

 After the equilibration period, the agitation is stopped, and the solution is allowed to stand to
allow the undissolved solute to settle.
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e A sample of the supernatant is carefully withdrawn and immediately filtered to remove any
undissolved particles.

e The concentration of 3-Ethylpyridine in the clear, saturated filtrate is then determined using
a pre-calibrated analytical method. The solubility is expressed as the mass of solute per
volume or mass of solvent.

Synthesis Pathway of 3-Ethylpyridine

While no signaling pathways directly related to the physical properties of 3-Ethylpyridine were
identified, its synthesis can be represented. A common laboratory synthesis involves the
reaction of 3-picoline with an aldehyde followed by reduction. The following diagram illustrates
a plausible synthetic route.

Acetaldehyde
+ Acetaldehyde Reduction
(Condensation) @ (e.g., H2/Pd) ¥ 3 Ethyipyridine

Click to download full resolution via product page

Caption: A simplified reaction scheme for the synthesis of 3-Ethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Ethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110496#physical-properties-of-3-ethylpyridine-
boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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